3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H18ClN3O3/c1-3-28-18-9-8-14(11-16(18)23)21(27)25-17-12-15(7-6-13(17)2)22-26-20-19(29-22)5-4-10-24-20/h4-12H,3H2,1-2H3,(H,25,27)
• InChI Key: OJNINRPJIRALOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC=N4)C)Cl
• Molecular Formula: C22H18ClN3O3
• Molecular Weight: 407.8 g/mol

Description

3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a protein kinase called cyclin-dependent kinase 7 (CDK7), which is involved in the regulation of the cell cycle and transcription. CDK7 has been identified as a potential therapeutic target for cancer, and 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the inhibition of 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, which is a key regulator of the cell cycle and transcription. 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is required for the activation of other CDKs and the phosphorylation of RNA polymerase II, which is essential for transcription. By inhibiting 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide disrupts the cell cycle and transcription, leading to cell death in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide have been extensively studied in preclinical models. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while sparing normal cells. It has also been shown to enhance the efficacy of other cancer therapies, such as radiation and chemotherapy. In addition, 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been investigated for its potential use in treating other diseases, such as viral infections and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments include its potent and selective inhibition of 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, its ability to induce cell cycle arrest and apoptosis in cancer cells, and its potential to enhance the efficacy of other cancer therapies. The limitations include its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo, and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One direction is to investigate its potential use in combination with other cancer therapies, such as immunotherapy and targeted therapies. Another direction is to explore its potential use in treating other diseases, such as viral infections and neurodegenerative disorders. Additionally, further research is needed to optimize the synthesis method and improve the pharmacokinetic properties of the compound for in vivo use.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves several steps, including the reaction of 2-methyl-5-(2-nitrophenyl)oxazole with 3-chloro-4-ethoxyaniline, followed by reduction and cyclization to form the desired product. The synthesis method has been optimized to improve the yield and purity of the compound, and it has been reported in several scientific publications.

Scientific Research Applications

3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to selectively inhibit 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, leading to cell cycle arrest and apoptosis in cancer cells. The compound has also been shown to enhance the efficacy of other cancer therapies, such as radiation and chemotherapy. In addition, 3-chloro-4-ethoxy-N-(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been investigated for its potential use in treating other diseases, such as viral infections and neurodegenerative disorders.